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Introduction

Endothal-disodium, a salt of the organic acid endothall, is a widely utilized contact herbicide

for the management of submersed aquatic weeds.[1] Its application is critical in maintaining the

health and function of various aquatic ecosystems, including lakes, ponds, and irrigation

canals, by controlling nuisance plant species.[2] This document provides detailed application

notes and experimental protocols for researchers, scientists, and drug development

professionals studying the efficacy and mechanisms of Endothal-disodium in aquatic weed

control.

Application Notes
Formulations and Active Ingredient

Endothal is not applied as a free acid but is converted into its more active inorganic or amine

salts. The most common formulations for aquatic use are the disodium and dipotassium salts,

often marketed under trade names like Aquathol®.[3] The active herbicidal form is the endothall

acid, which is formed after the dissociation of the salt in water.[4] The mono(N,N-

dimethylalkylamine) salt formulations are also available and are particularly effective against

filamentous algae, but exhibit higher toxicity to fish.[1]
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The precise herbicidal mode of action of endothall is multifaceted. It is established as a

contact-type, membrane-active compound that is not translocated within the plant.[2][3] A

primary mechanism of action is the inhibition of protein phosphatases 1 (PP1) and 2A (PP2A),

which interferes with plant protein synthesis.[1][2][5] This disruption leads to a cascade of

effects, including interference with lipid synthesis, changes in cell membrane permeability, and

ultimately, cell death, causing the drying and wilting of leaf tissue.[1][3]

Target Weed Species

Endothal-disodium is effective against a broad spectrum of submersed aquatic weeds.

Commonly controlled species include:

Pondweeds (Potamogeton spp.)[6]

Coontail (Ceratophyllum demersum)[6][7]

Milfoil (Myriophyllum spp.)[7]

Hydrilla (Hydrilla verticillata)[8]

Lagarosiphon (Lagarosiphon major)[8]

Hornwort (Ceratophyllum demersum)[8]

It is important to note that endothall can also impact non-target native plant species.[6]

Application Considerations

Several factors influence the efficacy of Endothal-disodium applications:

Water Temperature: Applications are most effective when water temperatures are at least

65°F (18°C).[1]

Contact Time: As a contact herbicide, sufficient exposure time is crucial for efficacy. The

required contact time can vary depending on the target species and concentration.[8]

Water Flow: In flowing water systems like irrigation canals, the concentration of endothall can

decrease rapidly.[3]
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Formulation Choice: The choice between liquid and granular formulations depends on the

treatment area. Granular formulations are suitable for spot treatments, while liquid

formulations are better for larger areas.[6]

Quantitative Data Summary
The following tables summarize quantitative data on the efficacy and dissipation of Endothal-
disodium from various studies.

Table 1: Efficacy of Endothal-disodium on Various Aquatic Weed Species
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Target Species
Concentration
(ppm)

Exposure Time Result Reference

Lagarosiphon

(Lagarosiphon

major)

0.11 38 days Eradication [8]

Lagarosiphon

(Lagarosiphon

major)

0.5 10 months
Some regrowth

from fragments
[8]

Lagarosiphon

(Lagarosiphon

major)

5 53 days
Complete

eradication
[8]

Hornwort

(Ceratophyllum

demersum)

Not specified Not specified
Eradication in

field trials
[8]

Hydrilla (Hydrilla

verticillata)
Not specified Not specified

Effective control,

but recovery

from tubers and

turions

[8]

Eurasian

watermilfoil &

Curlyleaf

pondweed

0.5 - 4.0 120 hours

Effective control

with no

significant

regrowth at 8

weeks

[7]

Vallisneria

australis,

Sagittaria

platyphylla,

Myriophyllum

crispatum

0.3 - 4.8 20 - 30 days

Significant

biomass

reduction

[9]

Table 2: Dissipation of Endothal in Aquatic Environments
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Environment
Initial
Concentration
(ppm)

Time to Near
Detection
Limit

Average
Dissipation

Reference

Farm Reservoirs

(4 of 14)
0.3 - 1.4 8 - 20 days Not specified

Farm Reservoirs

(10 of 14)
Not specified 12 days 71%

Growth Pools 0.5 - 4.0 12 days
Dissipated to

0.26 - 2.5 ppm
[10]

Ponds 0.3 - 10 2.5 - 4 days Undetectable [1]

Irrigation Supply

Ponds
2

26 days

(predicted)

Half-life of 12

days
[1]

Water with

Sediment
Not specified 14 days

Almost complete

degradation
[2]

Sterilized Water Not specified 9 days
No apparent

degradation
[2]

Non-sterilized

Water
Not specified 4 days 50% degradation [2]

Experimental Protocols
1. Protocol for Aquatic Herbicide Efficacy Trial

This protocol outlines a typical mesocosm experiment to evaluate the efficacy of Endothal-
disodium on target aquatic weeds.

a. Experimental Setup:

Establish mesocosms (e.g., large tanks or outdoor ponds) that simulate the target aquatic

environment.

Introduce a known biomass of the target aquatic weed species (e.g., Hydrilla verticillata,

Myriophyllum spicatum) into each mesocosm.
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Allow the plants to acclimate for a specified period (e.g., 1-2 weeks).

Randomly assign treatment groups, including a control group (no herbicide) and several

concentrations of Endothal-disodium (e.g., 0.5, 1.0, 2.5, 5.0 ppm). Ensure replication for

each treatment group.

b. Herbicide Application:

Calculate the volume of each mesocosm.

Prepare stock solutions of Endothal-disodium.

Apply the calculated amount of stock solution to each mesocosm to achieve the target

concentrations. For liquid formulations, inject the herbicide below the water surface. For

granular formulations, distribute evenly over the water surface.

c. Data Collection:

Collect water samples at regular intervals (e.g., 0, 1, 3, 7, 14, and 28 days post-application)

to monitor the concentration of endothall.

At the end of the exposure period, harvest the plant biomass from each mesocosm.

Determine the fresh and dry weight of the plant biomass to assess the reduction in growth

compared to the control group.

Visually assess plant health and damage using a rating scale.

d. Data Analysis:

Analyze the endothall concentration data to determine the dissipation rate.

Use statistical methods (e.g., ANOVA) to compare the plant biomass between the different

treatment groups and the control.

Calculate the EC50 (the concentration that causes a 50% reduction in plant growth) for the

target weed species.
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2. Protocol for Assessing the Impact on Non-Target Organisms

This protocol describes a laboratory experiment to assess the acute toxicity of Endothal-
disodium to a non-target aquatic organism, such as Daphnia magna.

a. Test Organisms:

Culture Daphnia magna under controlled laboratory conditions (e.g., temperature, light cycle,

feeding regime).

Use neonates (<24 hours old) for the toxicity test.

b. Experimental Procedure:

Prepare a series of test solutions with different concentrations of Endothal-disodium in a

suitable culture medium. Include a control group with no herbicide.

Place a specific number of Daphnia magna neonates (e.g., 10) into each test vessel

containing the test solutions.

Incubate the test vessels under controlled conditions for a specified period (e.g., 48 hours).

At the end of the exposure period, count the number of immobilized daphnids in each vessel.

c. Data Analysis:

Calculate the percentage of immobilization for each concentration.

Use a statistical method (e.g., probit analysis) to determine the LC50 (the concentration that

is lethal to 50% of the test organisms).

Visualizations
Caption: Workflow for an aquatic herbicide efficacy trial.

Caption: Proposed signaling pathway for Endothall's herbicidal action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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